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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,3-

Diphenylguanidine (DPG) as a secondary accelerator in the production of natural rubber latex

foam. This document includes typical formulations, the impact of DPG on foam properties,

detailed experimental protocols for foam production and characterization, and visual

representations of key processes.

Introduction
Natural rubber latex foam is a widely used material valued for its elasticity, resilience, and

biodegradable nature. The production of this foam involves the vulcanization of natural rubber

latex, a process that creates cross-links between polymer chains, transforming the liquid latex

into a solid, elastic material. Diphenylguanidine (DPG) plays a crucial role as a secondary

accelerator in this process, working in synergy with primary accelerators to optimize the

vulcanization reaction.[1][2][3]

The use of DPG offers several advantages, including a faster curing time, improved mechanical

properties such as tensile strength and hardness, and enhanced overall quality of the final

foam product.[1][2][3] These attributes make DPG a vital component in the formulation of high-

quality natural rubber latex foam for various applications, including mattresses, pillows,

cushions, and other comfort products.
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Role of Diphenylguanidine in Vulcanization
DPG functions as a secondary accelerator, typically used in conjunction with primary

accelerators like thiazoles or sulfenamides.[4] Its primary roles in the sulfur vulcanization of

natural rubber latex foam are:

Activation of Primary Accelerators: DPG enhances the activity of primary accelerators,

leading to a more efficient and rapid vulcanization process.[4]

Improved Cross-link Density: It contributes to a higher cross-link density in the rubber matrix,

which directly correlates with improved mechanical properties.

Enhanced Foam Properties: The synergistic action of DPG results in a foam with higher

tensile strength, increased hardness, and better resilience.[1][2][3]

Below is a simplified diagram illustrating the role of DPG in the vulcanization of natural rubber.
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Formulation and Data Presentation
The following table provides a typical formulation for natural rubber latex foam using the

Dunlop process. The concentration of DPG can be varied to achieve desired properties.

Component
Parts per Hundred Rubber

(phr)
Function

Natural Rubber Latex (60%

DRC)
100 Base Polymer

Potassium Oleate 1.0 - 2.0 Foaming Agent/Stabilizer

Sulfur 1.5 - 2.5 Vulcanizing Agent

Zinc Oxide (ZnO) 2.0 - 5.0 Activator

Primary Accelerator (e.g.,

ZDEC, ZMBT)
1.0 - 2.0 Primary Accelerator

Diphenylguanidine (DPG) 0.5 - 1.5 Secondary Accelerator

Antioxidant 1.0 - 2.0 Anti-aging Agent

Sodium Silicofluoride (SSF) 1.5 - 3.0 Gelling Agent

The concentration of DPG significantly influences the mechanical properties of the resulting

foam. The table below summarizes the typical effects observed with varying DPG

concentrations, based on graphical data and qualitative descriptions from research articles.

DPG

Concentration

(phr)

Apparent

Density ( kg/m

³)

Hardness

(Indentation

Load Deflection

- N)

Tensile Strength

(MPa)

Compression

Set (%)

0.5 ~120 ~100 ~0.8 ~10

1.0 ~125 ~130 ~1.2 ~8

1.5 ~130 ~160 ~1.0 ~7
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Note: The data presented are representative values and can vary based on the specific

formulation and processing conditions.

Experimental Protocols
The following protocols describe the production of natural rubber latex foam using the Dunlop

process and the subsequent testing of its physical properties according to ASTM D1055

standards.[5]

Preparation of Natural Rubber Latex Foam (Dunlop
Process)
This protocol outlines the steps for producing a natural rubber latex foam sample.
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Start

1. Compounding:
Mix latex with all ingredients

except gelling agent.

2. Foaming:
Whip the compounded latex

to the desired volume.

3. Gelling:
Add sodium silicofluoride (gelling agent)

and mix briefly.

4. Molding:
Pour the foam into a mold.

5. Vulcanization:
Heat the mold in an oven
(e.g., 100°C for 1 hour).

6. Demolding and Washing:
Remove the foam from the mold

and wash to remove excess chemicals.

7. Drying:
Dry the foam in an oven

(e.g., 70°C for 12-24 hours).

End
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Dunlop Process Workflow
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Protocol:

Compounding: In a suitable mixing vessel, combine the natural rubber latex with all the

formulation ingredients listed in the table above, except for the sodium silicofluoride (gelling

agent). Stir the mixture at a low speed until all components are well dispersed.

Foaming: Increase the mixing speed to high and whip the compounded latex until the foam

volume increases to the desired level (typically 3-5 times the initial volume).[6]

Gelling: Reduce the mixing speed and add the sodium silicofluoride dispersion to the foam.

Mix for a short period (e.g., 60-90 seconds) to ensure uniform distribution.

Molding: Immediately pour the sensitized foam into a pre-heated mold.

Vulcanization: Place the mold in a steam oven or a hot air oven and cure at a specified

temperature and time (e.g., 100°C for 1 hour).[6][7]

Demolding and Washing: After vulcanization, remove the foam from the mold and thoroughly

wash it with water to remove any unreacted chemicals and soaps.

Drying: Dry the washed foam in a hot air oven at a moderate temperature (e.g., 70°C) until a

constant weight is achieved.[6]

Physical Property Testing (ASTM D1055)
The following are standardized tests to characterize the physical properties of the produced

latex foam.

4.2.1. Apparent Density

Apparatus: A balance capable of weighing to 1% of the mass to be weighed, and a

measuring instrument capable of measuring the dimensions of the specimen to 1% of the

dimensions to be measured.

Test Specimen: A representative specimen of the foam with a minimum volume of 1000 cm³.

Procedure:
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Weigh the specimen and record the mass (W).

Measure the length (L), width (W), and thickness (T) of the specimen.

Calculate the volume (V) of the specimen (V = L x W x T).

Calculation: Apparent Density ( kg/m ³) = (W / V) x 10^6

4.2.2. Indentation Load Deflection (Hardness)

Apparatus: A compression testing machine with a flat circular indentor foot of 323 cm² area.

Test Specimen: A foam specimen with a minimum size of 380 mm x 380 mm x 100 mm.

Procedure:

Place the specimen on the support plate of the testing machine.

Bring the indentor foot into contact with the specimen and determine the thickness.

Indent the specimen to 25% of its original thickness and record the force in Newtons

required for the indentation after 60 seconds.

Reporting: The result is reported as the Indentation Load Deflection (ILD) in Newtons at 25%

indentation.

4.2.3. Tensile Strength and Elongation at Break

Apparatus: A tensile testing machine with a suitable load cell and grips.

Test Specimen: A dumbbell-shaped specimen cut from the foam sheet using a die.

Procedure:

Measure the thickness and width of the narrow portion of the dumbbell specimen.

Place the specimen in the grips of the tensile testing machine.

Stretch the specimen at a constant rate (e.g., 500 mm/min) until it breaks.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Record the maximum force (F) applied and the elongation at the point of rupture.

Calculation:

Tensile Strength (MPa) = F / (width x thickness)

Elongation at Break (%) = [(Final Length - Initial Length) / Initial Length] x 100

4.2.4. Compression Set

Apparatus: A compression device with two parallel flat plates, a means of holding the plates

at a fixed distance, and an oven.

Test Specimen: A cylindrical or square specimen with a minimum thickness of 12.5 mm.

Procedure:

Measure the initial thickness (t₀) of the specimen.

Place the specimen between the plates of the compression device and compress it to 50%

of its original thickness.

Place the compressed device in an oven at 70°C for 22 hours.

Remove the device from the oven, release the specimen, and allow it to recover for 30

minutes at room temperature.

Measure the final thickness (t₁) of the specimen.

Calculation: Compression Set (%) = [(t₀ - t₁) / t₀] x 100

Conclusion
Diphenylguanidine is a highly effective secondary accelerator for the vulcanization of natural

rubber latex foam. Its inclusion in the formulation, typically in the range of 0.5 to 1.5 phr, leads

to a faster and more efficient curing process, resulting in a foam with superior mechanical

properties. The protocols outlined in this document provide a standardized approach for the

preparation and characterization of natural rubber latex foam, enabling researchers and
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scientists to systematically investigate the effects of DPG and other additives on the final

product. The provided data and workflows serve as a valuable resource for the development

and optimization of natural rubber latex foam for a wide range of applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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